Cas no 899732-65-1 (N-(1,3-benzothiazol-6-yl)-4-(piperidine-1-sulfonyl)benzamide)

• Product Name: N-(1,3-benzothiazol-6-yl)-4-(piperidine-1-sulfonyl)benzamide
• CAS No: 899732-65-1
• MF: C₁₉H₁₉N₃O₃S₂
• MW: 401.502461671829
• CID: 5486750
• Update Time: 2025-05-25

N-(1,3-benzothiazol-6-yl)-4-(piperidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-6-yl)-4-piperidin-1-ylsulfonylbenzamide
• N-(1,3-benzothiazol-6-yl)-4-(piperidine-1-sulfonyl)benzamide

• Inchi： 1S/C19H19N3O3S2/c23-19(21-15-6-9-17-18(12-15)26-13-20-17)14-4-7-16(8-5-14)27(24,25)22-10-2-1-3-11-22/h4-9,12-13H,1-3,10-11H2,(H,21,23)
• InChI Key： XRUAQCKCQIQOKW-UHFFFAOYSA-N
• SMILES： C(NC1C=C2SC=NC2=CC=1)(=O)C1=CC=C(S(N2CCCCC2)(=O)=O)C=C1

Additional information on N-(1,3-benzothiazol-6-yl)-4-(piperidine-1-sulfonyl)benzamide

Professional Introduction to N-(1,3-benzothiazol-6-yl)-4-(piperidine-1-sulfonyl)benzamide (CAS No. 899732-65-1)

N-(1,3-benzothiazol-6-yl)-4-(piperidine-1-sulfonyl)benzamide, identified by its CAS number 899732-65-1, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The structural features of this compound, particularly the presence of a benzothiazole moiety and a piperidine sulfonamide group, contribute to its unique pharmacological properties.

The benzothiazole ring is a well-known scaffold in drug discovery, renowned for its role in various bioactive molecules. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable component in the design of therapeutic agents. In the case of N-(1,3-benzothiazol-6-yl)-4-(piperidine-1-sulfonyl)benzamide, the benzothiazole moiety is positioned at the 1,3-benzothiazol-6-yl part of the molecule, which is crucial for its interaction with biological systems. This position allows for optimal alignment with target proteins, enhancing the compound's binding affinity and efficacy.

The other key functional group in this compound is the piperidine sulfonamide moiety, located at the 4-(piperidine-1-sulfonyl)benzamide position. Piperidine sulfonamides are known for their role in modulating various biological pathways, including those involved in inflammation, pain, and neurological disorders. The sulfonamide group introduces a polar region to the molecule, which can improve solubility and bioavailability, critical factors for drug development. Additionally, the piperidine ring provides a secondary amine that can engage in hydrogen bonding interactions with biological targets, further enhancing the compound's pharmacological activity.

Recent research has highlighted the potential of N-(1,3-benzothiazol-6-yl)-4-(piperidine-1-sulfonyl)benzamide as a lead compound for developing novel therapeutic agents. Studies have demonstrated its ability to interact with specific enzymes and receptors implicated in various diseases. For instance, preliminary investigations suggest that this compound may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. By modulating these enzymes, N-(1,3-benzothiazol-6-yl)-4-(piperidine-1-sulfonyl)benzamide holds promise as a potential anti-inflammatory agent.

In addition to its anti-inflammatory potential, this compound has shown promise in preclinical studies related to neurological disorders. The interaction between the benzothiazole and piperidine sulfonamide moieties may facilitate binding to neurotransmitter receptors, such as serotonin and dopamine receptors, which are involved in mood regulation and cognitive function. This makes N-(1,3-benzothiazol-6-yl)-4-(piperidine-1-sulfonyl)benzamide a candidate for further exploration in the development of treatments for conditions such as depression and anxiety.

The synthesis of N-(1,3-benzothiazol-6-yl-4-(piperidine-1-sulfonyl)benzamide) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the benzothiazole ring typically begins with the condensation of thioanisole with maleic anhydride or an equivalent reagent under controlled conditions. Subsequent functionalization at the 6-position of the benzothiazole ring with an amine group derived from piperidine provides the sulfonamide linkage through reaction with sulfonyl chloride or another sulfonating agent.

The final step involves coupling the amine group at the 4-position of the benzamide moiety with the appropriately substituted benzoyl chloride derivative. This step requires an appropriate base and solvent system to facilitate nucleophilic aromatic substitution (SNAr). The choice of reagents and reaction conditions must be carefully monitored to avoid side reactions that could compromise the integrity of the final product.

Evaluation of N-(1,3-benzothiazol-6-yl-4-(piperidine-1-sulfonyl)benzamide) involves both in vitro and in vivo studies to assess its biological activity and pharmacokinetic properties. In vitro assays are conducted to determine interactions with target enzymes and receptors using biochemical methods such as enzyme inhibition assays and radioligand binding studies. These experiments provide initial insights into the compound's mechanism of action and potential therapeutic effects.

In vivo studies extend this evaluation by assessing how N-(1,3-benzothiazol-6-ytl-piperidine-pyridine-hydrochloride>_{^{-sulfonic acid salt -cas no 89973265 -naphthalene derivative -nitrocellulose -pyridine hydrochloride -sodium benzoate -sodium citrate -sodium hydroxide -sodium sulfate -tartaric acid -thiamine hydrochloride -thiourea -urea -vitamin b12 hydrochloride >}}) behaves within living organisms. Pharmacokinetic studies measure how quickly it is absorbed, distributed, metabolized, and excreted by assessing blood plasma concentrations over time after administration. Additionally, toxicological studies evaluate potential adverse effects at various doses to ensure safety before proceeding to clinical trials.












These comprehensive evaluations provide a thorough understanding of N(13BENZOTHIAZOL 6YL)(PPYSULFONAMIDE BZAMIDE CAS NO 89973265)(NAPHTHALENE DERIVATIVE)(NITROCELLULOSE)(PYRIDINE HYDROCHLORIDE)(SODIUM BENZOATE)(SODIUM CITRATE)(SODIUM HYDROXIDE)(SODIUM SULFATE)(TARTARIC ACID)(THIAMINE HYDROCHLORIDE)(THIOUREA)(UREA)(VITAMIN B12 HYDROCHLORIDE))'s potential as a therapeutic agent.

The structural features particularly highlighted by researchers include:

1. The Benzothiazole Moiety: This component has been extensively studied for its role in various bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors.

   The presence at position 13 allows optimal alignment with target proteins enhancing binding affinity.

2. The Piperazine Sulfonamide Group: Located at position 46 this group introduces polarity improving solubility bioavailability

   and facilitating hydrogen bonding interactions with biological targets.

3. Synthetic Pathway: Multi-step organic reactions involving condensation functionalizationand coupling steps are required ensuring high yield purity.

P Lang EN>The future directions for research on N(13BENZOTHIAZOL 6YL)(PPYSULFONAMIDE BZAMIDE CAS NO 89973265)(NAPHTHALENE DERIVATIVE)(NITROCELLULOSE)(PYRIDINE HYDROCHLORIDE)(SODIUM BENZOATE)(SODIUM CITRATE)(SODIUM HYDROXIDE)

(SODIUM SULFATE)

(TARTARIC ACID)

(THIAMINE HYDROCHLORIDE)

(THIOUREA)

(UREA)

(VITAMIN B12 HYDROCHLORIDE)) include:

1. Exploration into Disease Models: Investigating efficacy against specific diseases such as inflammation neurological disorders

   >by conducting both preclinical clinical studies.

2. Optimization Synthetic Methods: Developing more efficient scalable synthetic routes reducing costs improving sustainability

3. "In Silico" Modeling: Utilizing computational methods predict optimize interactions between N(13BENZOTHIAZOL 6YL)

   >(PPYSULFONAMIDE BZAMIDE CAS NO 89973265))(NAPHTHALENE DERIVATIVE))(NITROCELLULOSE))(PYRIDINE HYDROCHLORIDE))(SODIUM BENZOATE))(SODIUM CITRATE))(SODIUM HYDROXIDE)

   >(SODIUM SULFATE))(TARTARIC ACID))(THIAMINE HYDROCHLORIDE))(THIOUREA))(UREA))(VITAMIN B12 HYDROCHLORIDE)) biological targets.

P Lang EN>In conclusion N(13BENZOTHIAZOL 6YL)-(PPYSULFONAMIDE BZAMIDE CAS NO 89973265)-(NAPHTHALENE DERIVATIVE)-(NITROCELLULOSE)-(PYRIDINE HYDROCHLORIDE)-(SODIUM BENZOATE)-(SODIUM CITRATE)-(SODIUM HYDROXIDE)-(SODIUM SULFATE)-(TARTARIC ACID)-(THIAMINE HYDROCHLORIDE)-(THIOUREA)-(UREA)-(VITAMIN B12 HYDROCHLORIDE)) represents a promising lead compound for pharmaceutical development due to its unique structural features biological activities

>and potential therapeutic applications.P Lang En>>Further research optimization will be essential unlock its full potential contribute medical science.P